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Introduction

AZD2423 is a potent and selective non-competitive, negative allosteric modulator of the C-C
chemokine receptor 2 (CCR2).[1] CCR2 and its primary ligand, monocyte chemoattractant
protein-1 (MCP-1/CCL2), play a crucial role in the recruitment of monocytes and macrophages
to sites of inflammation. This pathway is implicated in a variety of inflammatory and neuropathic
pain conditions. These application notes provide detailed protocols for key in vitro assays to
characterize the activity of AZD2423.

Data Presentation
Summary of AZD2423 In Vitro Activity
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Signaling Pathway

The following diagram illustrates the canonical CCR2 signaling pathway and the proposed

mechanism of action for AZD2423 as a negative allosteric modulator.
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Caption: CCR2 signaling and AZD2423 mechanism.

Experimental Protocols

Calcium Flux Assay

This protocol is designed to measure the inhibitory effect of AZD2423 on MCP-1-induced
intracellular calcium mobilization in a CCR2-expressing cell line, such as THP-1.

Experimental Workflow:
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(Plate Reader)
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Caption: Calcium flux assay workflow.

Materials:

THP-1 cells (ATCC TIB-202)

RPMI-1640 medium with 10% FBS, 2 mM L-glutamine, 10 mM HEPES, 1 mM sodium
pyruvate, and 0.05 mM 2-mercaptoethanol

Recombinant Human MCP-1/CCL2 (carrier-free)
AZD2423
Fluo-4 AM calcium indicator dye

Pluronic F-127
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e Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

e 96-well black, clear-bottom microplates

Protocol:

o Cell Preparation:

[e]

Culture THP-1 cells in complete RPMI-1640 medium.

o

On the day of the assay, harvest cells and wash with HBSS.

[¢]

Resuspend cells in HBSS at a density of 1 x 1076 cells/mL.

[¢]

Plate 100 pL of the cell suspension per well in a 96-well plate.
e Dye Loading:

o Prepare a 2X Fluo-4 AM loading solution in HBSS containing 2 uM Fluo-4 AM and 0.04%
Pluronic F-127.

o Add 100 pL of the 2X loading solution to each well containing cells.
o Incubate the plate for 60 minutes at 37°C in the dark.
e Compound Incubation:
o Prepare serial dilutions of AZD2423 in HBSS.
o After the dye-loading incubation, gently wash the cells twice with HBSS.
o Add 100 uL of the AZD2423 dilutions (or vehicle control) to the respective wells.
o Incubate for 15-30 minutes at room temperature.
» Stimulation and Measurement:

o Prepare a 5X stock of MCP-1 in HBSS (e.g., 50 nM for a final concentration of 10 nM).
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o Place the microplate in a fluorescence plate reader (e.g., FLIPR, FlexStation) equipped
with an automated liquid handling system.

o Set the reader to measure fluorescence at EX’Em = 490/525 nm.
o Establish a baseline fluorescence reading for 10-20 seconds.
o Add 25 puL of the 5X MCP-1 solution to each well to initiate the calcium response.

o Continue to record the fluorescence intensity for at least 2-3 minutes.

o Data Analysis:

o Calculate the change in fluorescence (AF) by subtracting the baseline fluorescence from
the peak fluorescence for each well.

o Normalize the data to the vehicle control (0% inhibition) and a maximal inhibition control
(100% inhibition).

o Plot the normalized response against the log concentration of AZD2423 and fit the data to
a four-parameter logistic equation to determine the IC50 value.

Chemotaxis Assay (Transwell Migration)

This assay measures the ability of AZD2423 to inhibit the migration of THP-1 cells towards a
gradient of MCP-1.

Experimental Workflow:
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3. Add Cells to Upper Chamber

4. Incubate
(Allow for migration)

5. Quantify Migrated Cells
(Staining and counting)

6. Data Analysis
(IC50 determination)

Click to download full resolution via product page

Caption: Chemotaxis assay workflow.

Materials:

e THP-1 cells

o Complete RPMI-1640 medium

¢ Recombinant Human MCP-1/CCL2

e AZD2423

o Transwell inserts (e.g., 24-well format with 5 um pore size polycarbonate membrane)

» Calcein AM or other suitable fluorescent dye for cell labeling
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e Assay buffer (e.g., HBSS with 0.1% BSA)

Protocol:

o Preparation of Transwell Plate:

o Add assay buffer containing MCP-1 (e.g., 10-50 ng/mL) to the lower chambers of the 24-
well plate.

o Add assay buffer without MCP-1 to the negative control wells.

e Cell Preparation and Compound Treatment:

o Harvest THP-1 cells and resuspend in assay buffer at a concentration of 1-2 x 106
cells/mL.

o Label the cells with Calcein AM according to the manufacturer's instructions.

o Prepare serial dilutions of AZD2423 in the cell suspension.

o Incubate the cells with AZD2423 (or vehicle) for 15-30 minutes at room temperature.

e Cell Seeding:

o Place the Transwell inserts into the wells of the 24-well plate.

o Add 100 puL of the treated THP-1 cell suspension to the upper chamber of each insert.

e |ncubation:

o Incubate the plate at 37°C in a 5% COZ2 incubator for 2-4 hours to allow for cell migration.

e Quantification of Migrated Cells:

o Carefully remove the Transwell inserts from the plate.

o Wipe the top surface of the membrane with a cotton swab to remove non-migrated cells.
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o Measure the fluorescence of the migrated cells in the lower chamber using a fluorescence
plate reader.

o Alternatively, fix and stain the migrated cells on the bottom of the membrane and count
them under a microscope.

o Data Analysis:
o Subtract the background fluorescence (wells with no chemoattractant) from all readings.

o Normalize the data to the vehicle control (0% inhibition) and a no-migration control (100%
inhibition).

o Plot the normalized migration against the log concentration of AZD2423 and fit the data to
a four-parameter logistic equation to determine the IC50 value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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